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Compound of Interest

Compound Name: CL097 hydrochloride

Cat. No.: B10831230 Get Quote

Essential Safety and Handling Guide for CL097
Hydrochloride
This guide provides comprehensive procedures for the safe handling, storage, and disposal of

CL097 hydrochloride, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical to ensure personnel safety and

regulatory compliance.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended for all

procedures involving the handling of CL097 hydrochloride powder or the preparation of

solutions.

Ensure a safety shower and eyewash station are readily accessible in the immediate work

area.[1]

Personal Protective Equipment (PPE): Although one safety data sheet classifies CL097
hydrochloride as a non-hazardous substance, it is crucial to follow standard laboratory safety

practices and wear appropriate personal protective equipment to minimize any potential risk.[1]

Eye Protection: Wear safety goggles with side shields.[1]
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Hand Protection: Wear protective gloves (e.g., nitrile gloves).[1]

Skin and Body Protection: Wear an impervious laboratory coat.[1]

Respiratory Protection: If working with the powder outside of a ventilated enclosure where

dust or aerosols may be generated, a suitable respirator is recommended.[1][2]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Weighing: If weighing the solid form, do so in a ventilated balance enclosure to contain any

airborne particles.

Solution Preparation: When preparing solutions, slowly add the solvent to the powder to

avoid splashing. If precipitation or phase separation occurs, heating and/or sonication can be

used to aid dissolution.[3] For in vivo experiments, it is recommended to prepare fresh

solutions and use them on the same day.[3][4]

General Handling: Avoid inhalation, and contact with eyes and skin.[1] Avoid the formation of

dust and aerosols.[1] Do not eat, drink, or smoke in the handling area.

Storage:

Solid Form: Keep the container tightly sealed in a cool, well-ventilated area.[1] Protect from

direct sunlight and sources of ignition.[1] Recommended storage temperature is 4°C, sealed

and away from moisture.[1]

In Solvent: For stock solutions, aliquot to avoid repeated freeze-thaw cycles.[4] Store at

-20°C for up to 1 month or -80°C for up to 6 months, sealed and away from moisture.[1][3][4]

Quantitative Data Summary
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Parameter Value Source

Storage Temperature (Solid)
4°C (sealed, away from

moisture)
[1]

Storage Temperature (in

Solvent)

-20°C or -80°C (sealed, away

from moisture)
[1][3][4]

Stock Solution Stability at

-20°C
1 month [1][3][4]

Stock Solution Stability at

-80°C
6 months [1][3][4]

Molecular Weight 278.74 g/mol [1]

Chemical Formula C₁₃H₁₅ClN₄O [1]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the

upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at

least 15 minutes. Seek medical attention.[1]

Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and shoes.

Seek medical attention if irritation develops.[1]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek medical attention.[1]

Accidental Release Measures:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.
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Wear full personal protective equipment, including respiratory protection.[1]

For solid spills, carefully scoop the material into a labeled waste container, avoiding dust

generation.

For liquid spills, absorb with a non-combustible material such as vermiculite, sand, or earth

and place in a sealed container for disposal.

Clean the spill area thoroughly with a suitable decontaminating solution.

Prevent the spilled material from entering drains or water courses.[1]

Disposal Plan
Dispose of CL097 hydrochloride and any contaminated materials in accordance with all

applicable federal, state, and local regulations. It is recommended to dispose of the waste

through a licensed professional waste disposal service.

General Disposal Guidance:

Unused Material: Collect in a properly labeled, sealed container.

Contaminated PPE: Dispose of as hazardous waste. Do not reuse disposable PPE.

Empty Containers: Triple rinse with a suitable solvent and dispose of the rinsate as

hazardous waste.

Workflow for Safe Handling of CL097 Hydrochloride
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Safe Handling Workflow for CL097 Hydrochloride

Preparation
- Assess Risks

- Don PPE (Gloves, Gown, Goggles)
- Prepare Work Area (Fume Hood)

Handling
- Weighing in Ventilated Enclosure

- Solution Preparation
- Avoid Dust/Aerosol Generation

Proceed to Handling

Storage
- Solid: 4°C

- Solution: -20°C or -80°C
- Tightly Sealed, Away from Moisture

Store Material

Decontamination & Disposal
- Decontaminate Work Surfaces

- Dispose of Waste per Regulations
- Remove and Dispose of PPE

After Use

Emergency Response
- Eye/Skin Contact: Flush with Water

- Inhalation: Move to Fresh Air
- Spill: Evacuate and Contain

After Emergency

Click to download full resolution via product page

Caption: A diagram illustrating the safe handling workflow for CL097 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling CL097
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831230#personal-protective-equipment-for-
handling-cl097-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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